3-(dimethylamino)-N-{[5-(thiophen-3-yl)furan-2-yl]methyl}benzamide

• IUPAC Name: 3-(dimethylamino)-N-[(5-thiophen-3-ylfuran-2-yl)methyl]benzamide
• InChI: InChI=1S/C18H18N2O2S/c1-20(2)15-5-3-4-13(10-15)18(21)19-11-16-6-7-17(22-16)14-8-9-23-12-14/h3-10,12H,11H2,1-2H3,(H,19,21)
• InChI Key: DOYVVPRKIOVDIP-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=CC(=C1)C(=O)NCC2=CC=C(O2)C3=CSC=C3
• Molecular Formula: C18H18N2O2S
• Molecular Weight: 326.4 g/mol
• CAS No.: 2097897-02-2

Description

3-(dimethylamino)-N-{[5-(thiophen-3-yl)furan-2-yl]methyl}benzamide is a useful research compound. Its molecular formula is C18H18N2O2S and its molecular weight is 326.41. The purity is usually 95%.
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Scientific Research Applications

Receptor Interaction and Pharmacological Effects

• Serotonin-3 Receptor Antagonists Development:

  • Research into benzamides led to the identification of potent serotonin-3 (5-HT3) receptor antagonists. Studies on the structure-activity relationship (SAR) highlighted that heteroaromatic rings like thiophene, when used as an aromatic moiety, exhibited weak 5-HT3 receptor antagonistic activity. Conversely, compounds using a 1H-indazole ring significantly increased activity, with some identified compounds showing potent 5-HT3 receptor antagonistic activity, indicating potential therapeutic applications (Harada et al., 1995).

• Neuroleptic Activity of Benzamides:

  • Several benzamides were designed and synthesized to act as neuroleptics. The structure and activity correlation revealed that specific substitutions in the benzamide structure significantly enhanced their activity. Particularly, cis-N-(1-Benzyl-2-methylpyrrolidin-3-yl)-5-chloro-2-methoxy-4-(methylamino) benzamide was identified as a promising compound due to its potent activity and potential for fewer side effects in psychosis treatment (Iwanami et al., 1981).

Potential Therapeutic Applications

• Opioid Receptor Agonists for Imaging:

  • Studies on the 3,4-dichloro-N-(1-(dimethylamino)cyclohexyl)methyl benzamide scaffold revealed its utility in developing radiotracers for positron emission tomography (PET) imaging, particularly targeting opioid receptor occupancy. This research provided valuable insights into the pharmacokinetics and biological activity of the compounds, highlighting their potential in diagnostic imaging and possibly in therapeutic interventions (Ott et al., 2020).

• Anti-fibrotic and Anti-metastatic Potential:

  • Research into specific benzamides demonstrated their potential as oral anti-fibrotic drugs. The pharmacokinetics and tissue distribution studies, especially in relation to liver, kidneys, and lungs, suggested significant therapeutic potential against renal and hepatic fibrosis and also exhibited anti-metastatic effects on certain cancer models (Kim et al., 2008).